Cas no 40636-99-5 (4-Chloro-5-hydroxyfuran-2(5H)-one)

• Product Name: 4-Chloro-5-hydroxyfuran-2(5H)-one
• CAS No: 40636-99-5
• MF: C₄H₃ClO₃
• MW: 134.517820596695
• MDL: MFCD01218563
• CID: 1112123
• PubChem ID: 10986279
• Update Time: 2025-11-02

4-Chloro-5-hydroxyfuran-2(5H)-one Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5-hydroxy-2(5H)-Furanone
• 3-chloro-2-hydroxy-2H-furan-5-one
• 4-Chloro-5-hydroxy-5H-furan-2-one
• 4-Chloro-5-hydroxyfuran-2(5H)-one
• 2(5H)-Furanone, 4-chloro-5-hydroxy-
• FCH1156739
• AK185613
• 40636-99-5
• SCHEMBL836656
• AKOS025403797
• MFCD01218563
• DB-269215
• SB61063
• DS-10050
• C4H3ClO3
• C75058
• CS-0160848
• A873265
• DTXSID90450732

• MDL： MFCD01218563
• Inchi： 1S/C4H3ClO3/c5-2-1-3(6)8-4(2)7/h1,4,7H
• InChI Key： PVHSTWIOXQEZNB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=O)OC1O

Computed Properties

• Exact Mass: 133.9770716g/mol
• Monoisotopic Mass: 133.9770716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 0

Experimental Properties

• Density: 1.62±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (999 g/l) (25 º C),

4-Chloro-5-hydroxyfuran-2(5H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides

Additional information on 4-Chloro-5-hydroxyfuran-2(5H)-one

Exploring the Versatile Applications and Properties of 4-Chloro-5-hydroxyfuran-2(5H)-one (CAS No. 40636-99-5)

In the realm of organic chemistry, 4-Chloro-5-hydroxyfuran-2(5H)-one (CAS No. 40636-99-5) stands out as a compound of significant interest due to its unique structural features and broad applicability. This furanone derivative is characterized by a five-membered lactone ring with both chloro and hydroxy substituents, which contribute to its reactivity and functional versatility. Researchers and industries alike are increasingly exploring its potential in various fields, from pharmaceuticals to specialty chemicals.

The molecular structure of 4-Chloro-5-hydroxyfuran-2(5H)-one makes it a valuable intermediate in organic synthesis. Its chloro group provides a reactive site for nucleophilic substitution reactions, while the hydroxy group offers opportunities for further functionalization. This dual functionality has led to its use in the synthesis of more complex molecules, particularly in medicinal chemistry where furanone scaffolds are known for their bioactivity. Recent studies have highlighted its role in developing novel antimicrobial agents and anti-inflammatory compounds, addressing current global health challenges.

One of the most searched topics related to furanone derivatives is their potential in green chemistry applications. 4-Chloro-5-hydroxyfuran-2(5H)-one has shown promise in this area due to its ability to participate in atom-economical reactions, reducing waste in synthetic processes. Environmental concerns and the push for sustainable chemical practices have made this aspect particularly relevant. Additionally, its moderate water solubility and stability under various conditions make it suitable for aqueous-phase reactions, aligning with the principles of green chemistry.

In material science, 40636-99-5 has garnered attention for its potential in polymer modification. The compound's ability to introduce both hydrophilic and reactive sites into polymer chains makes it valuable for creating functional materials with tailored properties. This application answers the growing market demand for specialized polymers in industries ranging from packaging to biomedical devices. Researchers are particularly interested in its use for developing biodegradable polymers, responding to the urgent need for environmentally friendly alternatives to conventional plastics.

The analytical characterization of 4-Chloro-5-hydroxyfuran-2(5H)-one presents interesting challenges and opportunities. Modern techniques such as HPLC-MS and NMR spectroscopy are commonly employed to study its purity and structural features. These analytical methods are frequently searched by quality control professionals and researchers working with similar heterocyclic compounds. The compound's distinct spectral signatures make it a useful reference material in method development and validation processes.

Market trends indicate growing interest in specialty furanones, with 40636-99-5 being no exception. The global market for fine chemicals continues to expand, driven by demand from pharmaceutical and agrochemical sectors. This compound's versatility positions it well within this growing market segment. Recent patent filings suggest increasing intellectual property activity around derivatives of 4-Chloro-5-hydroxyfuran-2(5H)-one, particularly in applications related to crop protection and drug discovery.

Safety considerations for handling 4-Chloro-5-hydroxyfuran-2(5H)-one follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended during its use. These precautions align with general laboratory safety practices that are increasingly emphasized in chemical education and workplace training programs worldwide.

The future research directions for 40636-99-5 appear promising. Current investigations are exploring its potential in catalysis and as a building block for molecular machines. These cutting-edge applications respond to the scientific community's growing interest in nanotechnology and smart materials. As synthetic methodologies advance, we can anticipate new discoveries about this compound's capabilities and novel applications across multiple scientific disciplines.

In conclusion, 4-Chloro-5-hydroxyfuran-2(5H)-one (CAS No. 40636-99-5) represents an important member of the furanone family with diverse applications and ongoing research potential. Its unique structural features, combined with current scientific trends toward sustainable chemistry and functional materials, ensure its continued relevance in chemical research and industrial applications. As our understanding of heterocyclic chemistry deepens, this compound will likely play an increasingly significant role in addressing contemporary scientific and technological challenges.